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Compound of Interest

Compound Name: Kushenol O

Cat. No.: B11931941 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Kushenol O. The following procedural

steps and data are critical for safe laboratory operations and proper disposal.

Chemical Identifier and Properties
Property Value

Product Name Kushenol O

CAS Number 102390-91-0

Molecular Formula C27H30O13

Molecular Weight 562.52 g/mol

Appearance White to off-white solid

Hazard Identification and Precautionary Statements
Kushenol O is classified with the following hazards[1]:

Acute oral toxicity (Category 4): Harmful if swallowed.

Acute aquatic toxicity (Category 1): Very toxic to aquatic life.

Chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.
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Signal Word: Warning

Precautionary Statements:

Wash skin thoroughly after handling.[1]

Do not eat, drink or smoke when using this product.[1]

Avoid release to the environment.[1]

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[1]

Rinse mouth.[1]

Collect spillage.[1]

Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
Engineering controls such as adequate ventilation and the provision of an accessible safety

shower and eye wash station are essential.[1] The following personal protective equipment is

mandatory when handling Kushenol O[1]:

PPE Category Specifications

Eye/Face Protection Safety goggles with side-shields.

Hand Protection Protective gloves.

Skin and Body Impervious clothing.

Respiratory A suitable respirator should be used.

Operational and Disposal Plans
Handling and Storage
Safe Handling:
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Avoid inhalation of dust and aerosols.[1]

Prevent contact with eyes and skin.[1]

Ensure the use of appropriate exhaust ventilation.[1]

Storage Conditions:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1][2]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel to safe areas.

Ventilate: Ensure adequate ventilation.

Don PPE: Use full personal protective equipment as specified above.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[1]

Clean-up: Absorb solutions with a finely-powdered liquid-binding material (e.g., diatomite,

universal binders). Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal: Dispose of contaminated material in accordance with Section 13 (see below).[1]

Disposal Plan
Dispose of Kushenol O and its container at an approved waste disposal plant.[1]

Environmental exposure should be avoided by preventing the product from entering drains,
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water courses, or the soil.[1]

Emergency First Aid Procedures
Eye Contact: Immediately flush eyes with large amounts of water, separating the eyelids with

fingers. Remove any contact lenses and seek prompt medical attention.[1]

Skin Contact: Rinse the skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and call a physician.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician for

guidance.[1]

Experimental Workflow Visualization
The following diagram illustrates the procedural workflow for managing a Kushenol O spill.
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Kushenol O Spill Response Workflow

Initial Response
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Click to download full resolution via product page

Caption: Workflow for handling a Kushenol O spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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